Methyl 4-fluoro-1H-benzimidazole-5-carboxylate

• IUPAC Name: methyl 4-fluoro-1H-benzimidazole-5-carboxylate
• InChI: InChI=1S/C9H7FN2O2/c1-14-9(13)5-2-3-6-8(7(5)10)12-4-11-6/h2-4H,1H3,(H,11,12)
• InChI Key: WNHUIFHCENVZBZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(C=C1)NC=N2)F
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol

Description

“Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” is a chemical compound that is used in various scientific research applications. It is a benzimidazole derivative.

Synthesis Analysis

The synthesis of benzimidazoles, including “Methyl 4-fluoro-1H-benzimidazole-5-carboxylate”, has been the subject of recent advances. A novel microwave-assisted protocol for the rapid synthesis of similar compounds has been developed. This process yields excellent results in a significantly reduced reaction time compared to conventional heating methods.

Molecular Structure Analysis

The molecular structure of “Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” is complex. It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Chemical Reactions Analysis

“Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” is involved in various chemical reactions. It has been found to interfere with tubulin polymerization. This compound also shows a broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

“Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” has a molecular weight of 176.17. It has a melting point of 139 °C and a boiling point of 416.2±18.0 °C. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

• Pharmaceutical Applications

  • Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It has become an important synthon in the development of new drugs.
  • The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.
  • There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

• Antimicrobial and Antioxidant Activity

  • A library of 22 novel 2-substituted fluorinated benzimidazoles was synthesized under microwave conditions and tested for their antimicrobial and antioxidant activity.
  • Two trioxygenated derivatives had minimum bactericidal concentration values ranging between 14.5–115.7 μM and 25.6–74.3 μM against S. aureus, E. coli, P. aeruginosa and K. pneumoniae.
  • The benzimidazole with a CF3 substituent had the best antifungal activity at 94.3 µM against C. albicans.
  • Compounds also showed good antioxidant activities of 386.6 and 306.7 µM respectively, comparable to that of ascorbic acid.

• Antileukemic Activity

  • A novel microwave assisted protocol for the rapid synthesis of methyl 1-benzyl-2-(4-fluoro-3-nitrophenyl)-1H-benzo[d]imidazole-5-carboxylate (TJ08) with potent antileukemic activity has been developed.
  • The synthesis yielded excellent results in 31 min of reaction time over 5 steps, whereas the conventional heating method required around 17 h.

Safety And Hazards

“Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” is classified as a hazardous substance. It has been assigned the GHS07 hazard pictogram and the signal word "Warning". The hazard statements associated with this compound are H319, H335, and H315.

Future Directions

“Methyl 4-fluoro-1H-benzimidazole-5-carboxylate” has potential applications in targeted cancer therapy. It has been found to exert pronounced antiproliferative activity on tumor cell lines. Future research could focus on further exploring its anticancer properties and potential synergistic effects with other anticancer drugs.